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Compound of Interest

Compound Name: Dacinostat

Cat. No.: B1684143 Get Quote

Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals
Introduction

Dacinostat, also known as NVP-LAQ824, is a potent, broad-spectrum inhibitor of histone

deacetylases (HDACs) with significant activity against a range of cancer cell lines.[1][2] It is a

hydroxamate-based compound that has been investigated in both preclinical and clinical

studies for its potential as an anticancer agent.[2][3] Accurate and consistent preparation of

Dacinostat stock solutions is crucial for obtaining reliable and reproducible results in

experimental settings. This document provides a detailed protocol for the preparation, storage,

and handling of Dacinostat stock solutions for use in both in vitro and in vivo research.

Physicochemical Properties

A summary of the key physicochemical properties of Dacinostat is presented in Table 1. This

information is essential for calculating the required mass of the compound for a desired stock

solution concentration.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1684143?utm_src=pdf-interest
https://www.benchchem.com/product/b1684143?utm_src=pdf-body
https://bpsbioscience.com/laq824-nvp-laq824-dacinostat
https://hdacis.com/dacinostat.html
https://hdacis.com/dacinostat.html
https://www.medkoo.com/uploads/product/Dacinostat/product_insert/ProductData-Dacinostat.pdf
https://www.benchchem.com/product/b1684143?utm_src=pdf-body
https://www.benchchem.com/product/b1684143?utm_src=pdf-body
https://www.benchchem.com/product/b1684143?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C22H25N3O3 [4]

Molecular Weight 379.46 g/mol [1][2]

CAS Number 404951-53-7 [4]

Appearance Crystalline solid [5]

Solubility

Dacinostat exhibits poor solubility in aqueous solutions and ethanol, but is readily soluble in

dimethyl sulfoxide (DMSO).[1][6] Table 2 summarizes the solubility of Dacinostat in common

laboratory solvents. It is highly recommended to use fresh, anhydrous DMSO for the

preparation of stock solutions, as moisture can reduce the solubility of the compound.[6]

Solvent Solubility Reference

DMSO ≥17.45 mg/mL to 76 mg/mL [1][5][6][7]

Water Insoluble [1][6]

Ethanol Insoluble [1][6]

Experimental Protocol: Preparation of a 10 mM
Dacinostat Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Dacinostat in DMSO, a

commonly used concentration for in vitro experiments.

Materials and Reagents

Dacinostat powder (purity ≥98%)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure

Determine the required mass of Dacinostat:

Use the following formula to calculate the mass of Dacinostat needed to prepare the

desired volume of a 10 mM stock solution: Mass (mg) = 10 mmol/L * Volume (L) * 379.46

g/mol * 1000 mg/g

For example, to prepare 1 mL (0.001 L) of a 10 mM stock solution, the required mass is:

Mass (mg) = 10 * 0.001 * 379.46 = 3.79 mg

Weighing Dacinostat:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the calculated amount of Dacinostat powder into the tube.

Dissolving Dacinostat:

Add the desired volume of anhydrous DMSO to the tube containing the Dacinostat
powder.

Tightly cap the tube and vortex thoroughly until the powder is completely dissolved. Gentle

warming in a 37°C water bath or brief sonication can be used to facilitate dissolution if

necessary.[8] Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This will help to avoid repeated freeze-thaw cycles which can

degrade the compound.[6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1684143?utm_src=pdf-body
https://www.benchchem.com/product/b1684143?utm_src=pdf-body
https://www.benchchem.com/product/b1684143?utm_src=pdf-body
https://www.benchchem.com/product/b1684143?utm_src=pdf-body
https://www.benchchem.com/product/b1684143?utm_src=pdf-body
https://www.benchchem.com/product/b1684143?utm_src=pdf-body
https://www.apexbt.com/laq824-nvp-laq824-dacinostat.html
https://www.selleckchem.com/products/LAQ824(NVP-LAQ824).html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.

Storage and Stability

Proper storage of Dacinostat powder and its stock solutions is critical to maintain its stability

and activity.

Form
Storage
Temperature

Duration Reference

Solid Powder -20°C Up to 3 years [6][7]

Stock Solution in

DMSO
-80°C Up to 1 year [6][7]

-20°C Up to 1 month [6]

Workflow for Dacinostat Stock Solution Preparation
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Caption: Workflow for the preparation of Dacinostat stock solution.

Safety Precautions

Dacinostat is a potent cytotoxic agent. Appropriate personal protective equipment (PPE),

including a lab coat, gloves, and safety glasses, should be worn at all times when handling the

compound. All procedures should be performed in a well-ventilated area or a chemical fume

hood. Dispose of all waste materials in accordance with institutional and local regulations for

hazardous chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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